Cas no 111709-66-1 (Ethanethiol,2-[(3-amino-2,2-dimethylpropyl)amino]-)

• Product Name: Ethanethiol,2-[(3-amino-2,2-dimethylpropyl)amino]-
• CAS No: 111709-66-1
• MF: C₇H₁₈N₂S
• MW: 162.296220302582
• CID: 129368
• PubChem ID: 13763535
• Update Time: 2025-04-18

Ethanethiol,2-[(3-amino-2,2-dimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[(3-amino-2,2-dimethylpropyl)amino]-
• Ethanethiol, 2-[(3-amino-2,2-dimethylpropyl)amino]-
• 2-[(3-Amino-2,2-dimethylpropyl)amino]ethanethiol
• 111709-66-1
• Ethanethiol, 2-[(3-amino-2,2-dimethylpropyl)amino]-
• DB-275738

• Inchi： 1S/C7H18N2S/c1-7(2,5-8)6-9-3-4-10/h9-10H,3-6,8H2,1-2H3
• InChI Key： XSKHFQKXXDAXNA-UHFFFAOYSA-N
• SMILES： SCCNCC(C)(C)CN

Computed Properties

• Exact Mass: 162.11924
• Monoisotopic Mass: 162.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39Ų

Experimental Properties

• PSA: 38.05